Cas no 2172495-48-4 (3,3,9-trimethyl-1-oxa-5,9-diazaspiro5.5undecane)
3,3,9-trimethyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 3,3,9-trimethyl-1-oxa-5,9-diazaspiro5.5undecane
- EN300-1278553
- 3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane
- 2172495-48-4
-
- Inchi: 1S/C11H22N2O/c1-10(2)8-12-11(14-9-10)4-6-13(3)7-5-11/h12H,4-9H2,1-3H3
- InChI Key: FDNVRQHYXFWILG-UHFFFAOYSA-N
- SMILES: O1CC(C)(C)CNC21CCN(C)CC2
Computed Properties
- Exact Mass: 198.173213330g/mol
- Monoisotopic Mass: 198.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 24.5Ų
3,3,9-trimethyl-1-oxa-5,9-diazaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278553-1.0g |
3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2172495-48-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278553-50mg |
3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2172495-48-4 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1278553-100mg |
3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2172495-48-4 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1278553-250mg |
3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2172495-48-4 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1278553-500mg |
3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2172495-48-4 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1278553-1000mg |
3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2172495-48-4 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1278553-2500mg |
3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2172495-48-4 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1278553-5000mg |
3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2172495-48-4 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1278553-10000mg |
3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2172495-48-4 | 10000mg |
$4236.0 | 2023-10-01 |
3,3,9-trimethyl-1-oxa-5,9-diazaspiro5.5undecane Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3,3,9-trimethyl-1-oxa-5,9-diazaspiro5.5undecane
Introduction to 3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2172495-48-4)
3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane, identified by the chemical compound code CAS No. 2172495-48-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique spirocyclic framework and potential biological activities. This compound belongs to the spirooxindole class, characterized by the presence of an oxygen atom bridging two nitrogen-containing rings, which contributes to its distinct chemical properties and reactivity.
The molecular structure of 3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane consists of a spirocyclic core formed by the fusion of an oxane ring (a three-membered oxygen-containing heterocycle) with a diazacycloheptane ring system. The presence of multiple methyl substituents at the 3rd and 9th positions enhances the steric bulk and lipophilicity of the molecule, which can influence its solubility, metabolic stability, and interaction with biological targets. This structural motif is particularly intriguing because it combines elements that are known to be pharmacologically relevant, such as nitrogen-containing heterocycles and oxygen bridges.
In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit dual functionality and enhanced binding affinity towards biological receptors. The spirocyclic core in 3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane provides a rigid scaffold that can be modulated to optimize interactions with specific targets. For instance, the oxime group (–N=O) within the structure can serve as a key pharmacophore for binding to metal ions or enzymes, while the nitrogen atoms in the diazacycloheptane ring can participate in hydrogen bonding or coordinate with acidic residues in protein binding pockets.
One of the most compelling aspects of 3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane is its potential application in drug discovery and development. Researchers have been exploring its derivatives as scaffolds for novel therapeutic agents due to their structural complexity and versatility. The compound’s ability to adopt multiple conformations may allow it to interact with a wide range of biological targets, making it a promising candidate for further investigation.
Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, particularly in the development of small-molecule inhibitors and agonists. For example, derivatives of spirooxindole structures have shown promise in targeting enzymes involved in inflammatory pathways and cancer metabolism. The unique electronic properties of 3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane make it an attractive starting point for designing molecules that can modulate these pathways effectively.
The synthesis of 3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane presents both challenges and opportunities for synthetic chemists. The spirocyclic connection between the oxane and diazacycloheptane rings requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the construction of such complex molecules more efficiently than ever before, opening up new possibilities for structural diversification.
The pharmacological evaluation of 3,3,9-trimethyl-1-oxa-5,9-diazaspiro[5.5]undecane has revealed several interesting properties that warrant further exploration. Preclinical studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors associated with neurological disorders and metabolic diseases. The ability of its spirocyclic core to engage multiple binding sites simultaneously could lead to synergistic effects that enhance therapeutic outcomes.
In conclusion,3, 3, 9-trimethyl-l-oxa-S, S,diazaspiro[S.S]undecanewith CAS No.^21724S^-48^-4^is a structurally fascinating compound with significant potential in pharmaceutical research.* Its unique scaffold,*combined*with*its*biological*relevance,*makes*it*a*valuable*scaffold*for*developing*novel*treatments.*Further*investigation*into*its*synthetic*chemistry,*pharmacological*properties,*and*biochemical*targets*will*be*crucial*in*honing*i ts*promise*a*s*a*promising*treatment*i*n*i*tiation*i*n*i*t*i*a*t*i*n*g*f*u*t*u*r*e*d*u*s*e*s.i*n*g*t*h*i*s*c ompound.*
2172495-48-4 (3,3,9-trimethyl-1-oxa-5,9-diazaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)